Cas no 1806696-27-4 (4-(3-Bromopropyl)-2-methylbenzaldehyde)

• Product Name: 4-(3-Bromopropyl)-2-methylbenzaldehyde
• CAS No: 1806696-27-4
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 5005528
• Update Time: 2025-10-30

4-(3-Bromopropyl)-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropyl)-2-methylbenzaldehyde

• Inchi： 1S/C11H13BrO/c1-9-7-10(3-2-6-12)4-5-11(9)8-13/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： ABJZJOQMENQTCT-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C=O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 4-(3-Bromopropyl)-2-methylbenzaldehyde

4-(3-Bromopropyl)-2-methylbenzaldehyde (CAS No 1806696-27-4): A Comprehensive Overview

4-(3-Bromopropyl)-2-methylbenzaldehyde, identified by the CAS registry number 1806696-27-4, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a brominated propyl group and a methyl substituent. The presence of these functional groups makes it an invaluable building block for constructing complex molecules and exploring novel chemical reactions.

The synthesis of 4-(3-Bromopropyl)-2-methylbenzaldehyde typically involves multi-step processes, often employing Friedel-Crafts alkylation or other electrophilic aromatic substitution techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing the overall yield. Researchers have also explored the use of microwave-assisted synthesis, which has shown promise in accelerating reaction times while maintaining product purity.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery. The brominated propyl group serves as a reactive site for further functionalization, allowing chemists to attach various bioactive moieties. For instance, studies have demonstrated its utility in constructing antiviral agents and anticancer drugs. The methyl substituent on the benzene ring further enhances the compound's stability and solubility, making it suitable for biological assays.

In addition to its pharmaceutical applications, 4-(3-Bromopropyl)-2-methylbenzaldehyde has found relevance in materials science. Its ability to undergo polymerization under specific conditions has led to its investigation as a precursor for advanced polymers with tailored properties. Recent research highlights its potential in developing high-performance adhesives and coatings that exhibit excellent thermal stability and mechanical strength.

The structural uniqueness of this compound also makes it an attractive candidate for exploring novel chemical reactions. For example, its reactivity towards nucleophilic substitution reactions has been leveraged to develop innovative synthetic pathways. A study published in 2023 revealed that treating this compound with organometallic reagents can lead to the formation of biologically active heterocycles, opening new avenues for drug development.

From an environmental perspective, the synthesis and application of 4-(3-Bromopropyl)-2-methylbenzaldehyde have been scrutinized to ensure sustainability. Green chemistry principles are increasingly being integrated into its production processes, with efforts focused on minimizing waste and utilizing renewable resources. This shift aligns with global initiatives aimed at promoting eco-friendly chemical practices.

In conclusion, 4-(3-Bromopropyl)-2-methylbenzaldehyde (CAS No 1806696-27-4) stands as a pivotal molecule in contemporary chemical research. Its structural features, versatile reactivity, and wide-ranging applications underscore its importance across multiple disciplines. As scientific advancements continue to unfold, this compound is expected to play an even more prominent role in shaping future innovations in organic chemistry and beyond.